Cas no 1708093-90-6 (2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid)

2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid is a versatile organic compound featuring a unique cyclic structure and a tert-butoxycarbonyl protecting group. This compound is well-suited for synthetic applications due to its functional groups and stability. Its cyclic backbone offers enhanced stability and potential for various transformations, while the protecting group facilitates selective deprotection.

2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid structure

1708093-90-6 structure

Product Name:2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid

CAS No:1708093-90-6

MF:C₁₄H₂₃NO₅

MW:285.336124658585

CID:4613248

Update Time:2025-06-25

2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid
- Inchi： 1S/C14H23NO5/c1-12(2,3)20-11(18)15-13-4-6-14(7-5-13,19-9-13)8-10(16)17/h4-9H2,1-3H3,(H,15,18)(H,16,17)
- InChI Key： HBZUYWIIGUXRMA-UHFFFAOYSA-N
- SMILES： C12(CC(O)=O)CCC(NC(OC(C)(C)C)=O)(CC1)CO2

2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0058904-1g	2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid	1708093-90-6		1g	$2158.0	2022-04-27
Chemenu	CM536468-1g	2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid	1708093-90-6	95%+	1g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1129544-1g	2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid	1708093-90-6	98%	1g	￥18231	2023-04-10

2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid Related Literature

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3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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5. An apparatus for determining small amounts of alchohol in sour milk and urine

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1708093-90-6 (2-(4-((tert-Butoxycarbonyl)amino)-2-oxabicyclo[2.2.2]octan-1-yl)acetic acid) Related Products

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